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Compound of Interest

Compound Name: p-Ethoxyfluoroacetanilide

Cat. No.: B15289587 Get Quote

Disclaimer: There is a significant scarcity of publicly available scientific literature and safety

data for the specific compound N-(4-ethoxyphenyl)-2-fluoroacetamide (CAS 64046-57-7). This

guide has been compiled by extrapolating information from structurally related and well-

characterized analogs, namely N-(4-ethoxyphenyl)acetamide (Phenacetin) and 2-

Fluoroacetamide. The properties and hazards outlined herein are therefore predictive and

should be treated with extreme caution. All handling and research involving this compound

should be conducted under the assumption that it is highly toxic, and appropriate safety

measures must be implemented.

Chemical and Physical Properties
Quantitative data for N-(4-ethoxyphenyl)-2-fluoroacetamide is not readily available. The

following table provides a comparison with its structural analogs.
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Property

N-(4-
ethoxyphenyl)-2-
fluoroacetamide
(Predicted)

N-(4-
ethoxyphenyl)aceta
mide (Phenacetin)

2-Fluoroacetamide

CAS Number 64046-57-7 62-44-2[1] 640-19-7[2]

Molecular Formula C₁₀H₁₂FNO₂ C₁₀H₁₃NO₂[1] C₂H₄FNO[2]

Molecular Weight 197.21 g/mol 179.22 g/mol [1] 77.06 g/mol [2]

Appearance Solid (predicted)
White crystalline

powder
Colorless crystals[2]

Melting Point Data not available 134-136 °C 107-109 °C[2]

Boiling Point Data not available Decomposes Data not available

Solubility Data not available
Slightly soluble in

water
Soluble in water[2]

Synthesis
A general synthetic route for N-(4-ethoxyphenyl)-2-fluoroacetamide would likely involve the

acylation of 4-ethoxyaniline with a reactive derivative of 2-fluoroacetic acid, such as 2-

fluoroacetyl chloride. This is a standard method for the formation of amides.

Reactants
Reaction Conditions

Products

4-Ethoxyaniline

Inert Solvent (e.g., DCM)
Base (e.g., Triethylamine)
Controlled Temperature

2-Fluoroacetyl chloride

N-(4-ethoxyphenyl)-2-fluoroacetamide

Triethylamine Hydrochloride
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Caption: General synthesis of N-(4-ethoxyphenyl)-2-fluoroacetamide.

Experimental Protocol: General N-Acylation
A representative protocol for the synthesis of a related compound, 2-(4-Fluorophenyl)-N-

phenylacetamide, involves the following steps. This can be adapted for the synthesis of N-(4-

ethoxyphenyl)-2-fluoroacetamide.

Reaction Setup: Equimolar quantities of 4-ethoxyaniline and a suitable base (e.g.,

triethylamine) are dissolved in an inert solvent such as dichloromethane in a reaction vessel

equipped with a magnetic stirrer and under an inert atmosphere.

Addition of Acylating Agent: The reaction mixture is cooled in an ice bath, and a solution of 2-

fluoroacetyl chloride in the same solvent is added dropwise while maintaining the

temperature.

Reaction Monitoring: The progress of the reaction is monitored by thin-layer chromatography

(TLC).

Work-up: Upon completion, the reaction mixture is washed sequentially with a dilute acid

solution, a saturated sodium bicarbonate solution, and brine.

Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and the

solvent is removed under reduced pressure. The crude product is then purified by

recrystallization or column chromatography.

Potential Hazards and Toxicology
Due to the presence of the fluoroacetamide moiety, N-(4-ethoxyphenyl)-2-fluoroacetamide

should be considered highly toxic. Fluoroacetamide is a metabolic poison that disrupts the citric

acid cycle.[2][3]
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Hazard
Predicted for N-(4-
ethoxyphenyl)-2-
fluoroacetamide

N-(4-
ethoxyphenyl)aceta
mide (Phenacetin)

2-Fluoroacetamide

Acute Toxicity

High (by ingestion,

inhalation, and dermal

contact)

Moderate Very High[2]

Carcinogenicity Possible Known Carcinogen Data not available

Mutagenicity Possible Data not available Data not available

Teratogenicity Possible Data not available

May cause

reproductive

disorders[2]

Organ Toxicity

Potential for

nephrotoxicity and

neurotoxicity

Kidney damage

(analgesic

nephropathy)[4]

Neurotoxin[3]

Signaling Pathway: Postulated Mechanism of
Fluoroacetamide Toxicity
The primary toxic action of fluoroacetamide is through its metabolic conversion to fluorocitrate,

which inhibits the enzyme aconitase in the Krebs cycle.[5][6][7] This leads to a blockage of

cellular respiration.
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Caption: Postulated toxic pathway of N-(4-ethoxyphenyl)-2-fluoroacetamide.
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Signaling Pathway: Metabolic Activation of Phenacetin
Phenacetin (N-(4-ethoxyphenyl)acetamide) is metabolized in the liver, primarily to paracetamol

(acetaminophen), which is responsible for its analgesic effects.[4][8] However, minor metabolic

pathways can lead to toxic metabolites.[9][10]

Phenacetin
(N-(4-ethoxyphenyl)acetamide)

O-Deethylation
(CYP1A2)

Minor Pathways
(e.g., N-hydroxylation)

Paracetamol
(Active Metabolite)

Glucuronidation &
Sulfation

Renal Excretion

Reactive Metabolites

Hepatotoxicity &
Nephrotoxicity
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Caption: Metabolic pathways of the analog Phenacetin.

Experimental Protocols for Hazard Assessment
Due to the predicted high toxicity, any experimental work with N-(4-ethoxyphenyl)-2-

fluoroacetamide must be conducted in a specialized facility with appropriate containment and
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personal protective equipment.

Experimental Workflow: In Vitro Cytotoxicity Assay
A general workflow to assess the cytotoxicity of a compound is the MTT assay.[11] This assay

measures the metabolic activity of cells as an indicator of cell viability.
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Caption: Workflow for an in vitro cytotoxicity (MTT) assay.
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A detailed protocol for a cytotoxicity assay can be found in various scientific resources.[12][13]

[14][15]

Experimental Workflow: Ames Test for Mutagenicity
The Ames test is a widely used method to assess the mutagenic potential of a chemical

compound using bacteria.[16][17][18]
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Caption: Workflow for the Ames test for mutagenicity.

A detailed protocol for the Ames test is available from various sources.[19][20]
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Conclusion
N-(4-ethoxyphenyl)-2-fluoroacetamide (CAS 64046-57-7) is a compound for which there is a

significant lack of specific data. Based on its chemical structure, it is prudent to assume that it

possesses high toxicity, similar to 2-fluoroacetamide, and may also exhibit carcinogenic

properties and nephrotoxicity associated with the phenacetin structure. Any work with this

compound requires stringent safety protocols and should be undertaken with the utmost care

by trained professionals in a suitable laboratory environment. Further research is necessary to

fully characterize the physicochemical properties, toxicological profile, and biological activity of

this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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